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The table below summarizes the core physicochemical data for propyl pyruvate from a chemical database

[1].

Property Value / Description

Common Name Propyl pyruvate

CAS Number 20279-43-0

Molecular Formula C6H10O3

Molecular Weight 130.142 g/mol

Density 1.015 g/cm³

Boiling Point 169.4°C at 760 mmHg

Flash Point 61.2°C

Synonyms Pyruvic acid, propyl ester; Propyl 2-oxopropanoate; n-Propyl pyruvate

Primary Research Context and Detection
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The most significant and current finding on propyl pyruvate comes from a 2025 study on cystic fibrosis

(CF), which identifies it as a volatile metabolite linked to bacterial pathogens [2].

Research Context: The study aimed to develop a non-invasive diagnostic technique for people with
CF. As an alternative to sputum samples, researchers analyzed volatile organic compounds (VOCs)

in exhaled breath condensate (EBC).
Key Finding: Propyl pyruvate was identified as one of 30 VOCs frequently detected in the EBC of

CF patients. It was specifically matched to volatiles produced by Pseudomonas aeruginosa, a
common CF pathogen. When comparing bacterial isolates and EBC from the same patient, propyl
pyruvate was detected in 83% of P. aeruginosa samples [2].
Significance: This positions propyl pyruvate as a potential microbial biomarker for detecting

specific bacterial infections through breath analysis.

Analytical Methods for VOC Analysis

The detection and analysis of VOCs like propyl pyruvate require specialized techniques. The following

workflow outlines the standard methodology, with purge and trap GC-MS being the most sensitive and

commonly used approach [2] [3] [4].
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Sample Collection

Headspace (HS)
(Sealed vial heated)

Purge & Trap (P&T)
(Most sensitive method) Thermal Desorption (TD)

Gas Chromatography (GC)
(Separates compounds)

Mass Spectrometry (MS)
(Identifies compounds)

Data Analysis & Identification

Click to download full resolution via product page

The instruments and methods used for VOC analysis are summarized below [3] [4].

Item Details

Sample Types Aqueous (water, wastewater), Solids (soil, sediment), Air (ambient, exhaust),
Biological (tissue, breath condensate) [3].

Core Analytical
Instrument

Gas Chromatography-Mass Spectrometry (GC-MS) is the most reliable and
widely used platform for identifying and quantifying VOCs [3] [5] [4].

Common
Standards

EPA 524.2, EPA 624, EPA 8260 [3]. ISO, ASTM, and other industry-specific
standards [4].

Experimental and Research Considerations
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For researchers designing studies involving propyl pyruvate or similar VOCs, key methodological points

are crucial.

Pre-concentration is Critical: VOCs are often present at trace levels (parts-per-billion or trillion),
making a pre-concentration step like purge and trap or specific sorbent tubes essential prior to GC-

MS analysis [5].
Account for Biological Variability: VOC production can differ based on bacterial strain, growth

phase, and environmental conditions. This variability can affect detection rates and must be factored
into experimental design [2].

Distinguish Origin: It is important to determine if propyl pyruvate is an endogenous metabolite from
human cells, a metabolite from infecting microbes, or an exogenous environmental contaminant [5].

Research Summary and Forward Look

Propyl pyruvate is best characterized as a microbial volatile organic compound with promise as a non-

invasive diagnostic biomarker, particularly in respiratory infections like those in cystic fibrosis [2]. The

available quantitative data is primarily limited to its physicochemical properties [1].

A true "in-depth technical guide or whitepaper" on this compound for drug development is not yet supported

by the current literature. Research is still in the early stages of establishing its diagnostic utility.

Future research directions should focus on:

Validation: Confirming its specificity and sensitivity as a biomarker in larger clinical cohorts.

Mechanism: Understanding the biochemical pathway responsible for its production by Pseudomonas
aeruginosa and other pathogens.

Quantification: Establishing baseline levels and correlating its concentration with bacterial load and
disease progression.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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